Cas no 32906-20-0 (Benzenepropanoic acid, b-amino-2,3-dihydroxy-)

• Product name: Benzenepropanoic acid, b-amino-2,3-dihydroxy-
• CAS No: 32906-20-0
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 293924
• PubChem ID: 21822153

Benzenepropanoic acid, b-amino-2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-amino-2,3-dihydroxy-
• Hydrocinnamicacid, b-amino-2,3-dihydroxy- (8CI)
• 3-amino-3-(2,3-dihydroxyphenyl)propanoic acid
• 3-Amino-3-(2,3-dihydroxy-phenyl)-propionic acid
• 32906-20-0
• AKOS006279715
• DTXSID50618477

• MDL： MFCD03002500
• Inchi： InChI=1S/C9H11NO4/c10-6(4-8(12)13)5-2-1-3-7(11)9(5)14/h1-3,6,11,14H,4,10H2,(H,12,13)
• InChI Key： VSRNZQGKXGMPGF-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1)O)O)C(CC(=O)O)N

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: -2.1

Experimental Properties

• PSA: 103.78